Cas no 185252-69-1 (H2mpba)

• Product name: H2mpba
• CAS No: 185252-69-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03425153
• CID: 1378544

H2mpba Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1h-pyrazol-4-yl)benzoic Acid
• 4-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)-BENZOIC ACID
• 4-(3,5-Dimethyl-4-pyrazolyl)benzoic Acid
• JYRIFOAFECWGHB-UHFFFAOYSA-N
• SY235436
• OR451237
• 4-(3,5-dimethyl-1H-pyrazol-4-yl) benzoic acid
• Benzoic acid, 4-(3,5-dimethyl-1H-pyrazol-4-yl)-
• H2mpba

• MDL： MFCD03425153
• Inchi： 1S/C12H12N2O2/c1-7-11(8(2)14-13-7)9-3-5-10(6-4-9)12(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： JYRIFOAFECWGHB-UHFFFAOYSA-N
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1C(C([H])([H])[H])=NN([H])C=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 216.089878g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.089878g/mol
• Monoisotopic Mass: 216.089878g/mol
• Topological Polar Surface Area: 66Ų
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 65.98